Cas no 2171484-91-4 (1-{3-aminospiro3.3heptan-1-yl}azetidine-2-carboxamide)

• Product Name: 1-{3-aminospiro3.3heptan-1-yl}azetidine-2-carboxamide
• CAS No: 2171484-91-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6428085
• PubChem ID: 165522473
• Update Time: 2025-08-03

1-{3-aminospiro3.3heptan-1-yl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{3-aminospiro3.3heptan-1-yl}azetidine-2-carboxamide
• EN300-1281833
• 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide
• 2171484-91-4

• Inchi： 1S/C11H19N3O/c12-8-6-9(11(8)3-1-4-11)14-5-2-7(14)10(13)15/h7-9H,1-6,12H2,(H2,13,15)
• InChI Key： YHNBWNKVGGIGRN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CC(C21CCC2)N)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-{3-aminospiro3.3heptan-1-yl}azetidine-2-carboxamide

Introduction to 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide (CAS No. 2171484-91-4)

1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide, identified by the CAS number 2171484-91-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The core structure of 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide consists of a spirocyclic framework, specifically a spiro[3.3]heptane ring, fused to an azetidine ring. The presence of the amino group on the spirocyclic ring and the carboxamide functionality on the azetidine ring contributes to its diverse reactivity and potential biological activity. These structural features have been shown to influence the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and selectively target these enzymes makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide has also shown promise in oncology. Preclinical studies have indicated that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. This dual action—neuroprotective and anti-cancer—positions the compound as a versatile therapeutic agent with broad applications.

The synthesis of 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide has been optimized through various synthetic routes, each designed to enhance yield and purity while minimizing environmental impact. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven effective in constructing the complex spirocyclic framework with high stereoselectivity. These synthetic advancements not only facilitate large-scale production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigation.

The potential of 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide extends beyond its direct therapeutic applications. Its unique chemical structure makes it an excellent scaffold for developing new derivatives with enhanced biological activity or improved pharmacological profiles. Ongoing research is focused on optimizing these derivatives to address specific unmet medical needs and to expand the therapeutic window of this promising compound.

In conclusion, 1-{3-aminospiro[3.3]heptan-1-yl}azetidine-2-carboxamide (CAS No. 2171484-91-4) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the development of novel therapeutics for neurodegenerative diseases, cancer, and other conditions. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.